Cas no 174291-55-5 (3,3'-Dimethoxy-8,8'-lignan-4,4'-diol; (8S,8'S)-form)
174291-55-5 structure
Product Name:3,3'-Dimethoxy-8,8'-lignan-4,4'-diol; (8S,8'S)-form
CAS No:174291-55-5
MF:C20H26O4
MW:330.418046474457
CID:6645595
Update Time:2024-03-01
3,3'-Dimethoxy-8,8'-lignan-4,4'-diol; (8S,8'S)-form Chemical and Physical Properties
Names and Identifiers
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- 3,3'-Dimethoxy-8,8'-lignan-4,4'-diol; (8S,8'S)-form
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- Inchi: 1S/C20H26O4/c1-13(9-15-5-7-17(21)19(11-15)23-3)14(2)10-16-6-8-18(22)20(12-16)24-4/h5-8,11-14,21-22H,9-10H2,1-4H3
- InChI Key: ADFOLUXMYYCTRR-UHFFFAOYSA-N
- SMILES: COC1C(O)=CC=C(CC(C(CC2C=C(OC)C(O)=CC=2)C)C)C=1
Computed Properties
- Exact Mass: 330.183
- Monoisotopic Mass: 330.183
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.9A^2
3,3'-Dimethoxy-8,8'-lignan-4,4'-diol; (8S,8'S)-form Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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